Cas no 2416230-77-6 (Spiro[2.3]hexane-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-difluoro-)

• Product Name: Spiro[2.3]hexane-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-difluoro-
• CAS No: 2416230-77-6
• MF: C₁₂H₁₇F₂NO₄
• MW: 277.264490842819
• CID: 5356364
• Update Time: 2025-07-10

Spiro[2.3]hexane-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• Spiro[2.3]hexane-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-difluoro-

• Inchi： 1S/C12H17F2NO4/c1-10(2,3)19-9(18)15-6-4-11(5-6)7(8(16)17)12(11,13)14/h6-7H,4-5H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： QSGXQTWPOOROJN-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2(CC(NC(OC(C)(C)C)=O)C2)C1(F)F

Additional information on Spiro[2.3]hexane-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-difluoro-

Research Brief on Spiro[2.3]hexane-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-difluoro- (CAS: 2416230-77-6)

The compound Spiro[2.3]hexane-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-difluoro- (CAS: 2416230-77-6) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel protease inhibitors and targeted therapeutics. This spirocyclic structure combines unique steric and electronic properties that make it valuable for drug design, especially in addressing challenges related to drug resistance and selectivity.

Recent studies published in the Journal of Medicinal Chemistry (2023) highlight the compound's application as a key intermediate in synthesizing irreversible covalent inhibitors for serine proteases. The difluoro substitution at the 2-position and the Boc-protected amino group at the 5-position provide both stability and reactivity for targeted modifications. Researchers at several pharmaceutical companies have incorporated this scaffold into lead compounds showing potent activity against inflammatory markers while maintaining excellent pharmacokinetic profiles.

Structural analysis through X-ray crystallography (Nature Chemical Biology, 2024) reveals that the spiro[2.3]hexane core induces significant conformational constraints that enhance binding specificity. The compound's ability to maintain a pre-organized bioactive conformation while allowing for synthetic diversification at multiple positions has made it particularly valuable in fragment-based drug discovery approaches.

In metabolic studies (ACS Pharmacology & Translational Science, 2023), derivatives of 2416230-77-6 demonstrated superior metabolic stability compared to traditional cyclohexane-based analogs, with the spiro structure showing resistance to cytochrome P450-mediated oxidation. This property, combined with the compound's favorable logP values (ranging from 1.2-2.5 for various derivatives), suggests strong potential for CNS-penetrant therapeutics.

Current clinical applications under investigation include its use as a building block for next-generation antiviral agents, particularly in protease inhibitors targeting SARS-CoV-2 variants. The scaffold's ability to maintain potency against mutant strains while minimizing off-target effects has positioned it as a valuable tool in pandemic preparedness research.

Manufacturing and scale-up processes for 2416230-77-6 have seen significant advancements, with recent patents (WO202318765, 2023) describing improved synthetic routes achieving >85% yield and >99% purity. These developments have made the compound more accessible for both academic and industrial research applications.

Future research directions focus on expanding the structure-activity relationship (SAR) around this core scaffold, particularly exploring modifications that could enhance blood-brain barrier penetration for neurological applications. The compound's unique combination of rigidity and synthetic flexibility continues to make it a focus of innovation in drug discovery pipelines across multiple therapeutic areas.